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Compound of Interest

Compound Name:
Glutarimide-Isoindolinone-NH-

PEG2-COOH

Cat. No.: B8195863 Get Quote

For Immediate Reference: Key Disposal and Safety Information

Proper disposal of Glutarimide-Isoindolinone-NH-PEG2-COOH, a synthesized E3 ligase

ligand-linker conjugate used in PROTAC technology, is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance. While a specific Safety Data Sheet (SDS) for

this compound is not readily available, a conservative approach to disposal based on the

known properties of its components—glutarimide and a polyethylene glycol (PEG) linker—is

recommended. This guide provides detailed procedures for the safe handling and disposal of

this research chemical.

Chemical and Physical Properties
A summary of the known properties of related compounds is presented below to inform

disposal procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8195863?utm_src=pdf-interest
https://www.benchchem.com/product/b8195863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8195863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Glutarimide NH2-PEG-COOH
Glutarimide-
Isoindolinone-NH-
PEG2-COOH

Physical State Solid[1] Solid/Semi-solid Solid (presumed)

Appearance White[1] - -

Solubility
No information

available[1]
Soluble in water

Soluble in DMSO,

Corn oil, Saline with

SBE-β-CD[2][3]

Stability
Stable under normal

conditions[1]
-

Store at -20°C or

-80°C, protect from

light[2][3]

Incompatibilities
Strong oxidizing

agents[1]
- -

Hazardous

Decomposition

Carbon monoxide

(CO), Carbon dioxide

(CO2)[1]

- -

Disposal Protocols
The following protocols are based on general laboratory safety guidelines and information

available for the constituent parts of Glutarimide-Isoindolinone-NH-PEG2-COOH. Always

consult your institution's Environmental Health and Safety (EHS) department for specific local

regulations.

For Unused or Expired Solid Compound:
Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Location: Conduct all handling of the solid compound within a certified chemical fume hood

to avoid inhalation of any dust particles.

Packaging:
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Ensure the original container is securely sealed.

If the original container is compromised, transfer the material to a new, compatible, and

properly labeled container. The label should include the full chemical name, quantity, and

any known hazard information.

Waste Stream: Dispose of the packaged solid as chemical waste through your institution's

hazardous waste management program. Do not mix with other waste streams unless

explicitly permitted by your EHS department.

For Contaminated Materials:
PPE: Wear appropriate PPE as described above.

Segregation: Segregate all materials that have come into direct contact with Glutarimide-
Isoindolinone-NH-PEG2-COOH, including:

Pipette tips

Gloves

Wipes

Bench paper

Collection: Place all contaminated solid waste into a designated, sealed, and clearly labeled

hazardous waste bag or container.

Disposal: Dispose of the container through your institution's chemical or solid hazardous

waste stream.

For Solutions Containing the Compound:
PPE: Wear appropriate PPE, including eye protection, a lab coat, and chemical-resistant

gloves.

Waste Collection: Collect all liquid waste containing Glutarimide-Isoindolinone-NH-PEG2-
COOH in a designated, leak-proof, and clearly labeled hazardous waste container.
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The label should include the full chemical name and the solvents used (e.g.,

"Glutarimide-Isoindolinone-NH-PEG2-COOH in DMSO").

Solvent Compatibility: Ensure the waste container is compatible with the solvents used in the

solution.

Storage: Store the liquid waste container in a secondary containment bin in a designated

satellite accumulation area until it is collected by your institution's EHS department.

Prohibition:Do not dispose of solutions containing this compound down the drain.

Workflow and Decision Making
The following diagram outlines the decision-making process for the proper disposal of

Glutarimide-Isoindolinone-NH-PEG2-COOH and related materials.
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Start: Identify Waste

Determine Waste Type

Solid Waste Protocol Liquid Waste Protocol Contaminated Material Protocol

Waste containing
Glutarimide-Isoindolinone-NH-PEG2-COOH

Solid, Liquid, or
Contaminated Material?

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Liquid

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Contaminated
Material

Handle in a
Chemical Fume Hood

Package in a sealed,
labeled container

Dispose as Chemical Waste
via EHS

Collect in a labeled,
leak-proof container

Store in Secondary Containment

Dispose as Hazardous Liquid Waste
via EHS

Segregate contaminated items
(tips, gloves, wipes)

Place in a labeled,
sealed waste bag/container

Dispose as Solid Hazardous Waste
via EHS

Click to download full resolution via product page

Caption: Disposal workflow for Glutarimide-Isoindolinone-NH-PEG2-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cooh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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